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Compound of Interest

Compound Name: 2-Bromomethylphenylboronic acid

Cat. No.: B1271537 Get Quote

For immediate release

This guide provides essential safety and logistical information for the proper disposal of 2-
Bromomethylphenylboronic acid (CAS No. 91983-14-1). The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safe

handling and disposal in a laboratory setting, in accordance with regulatory compliance.

Immediate Safety and Hazard Information
2-Bromomethylphenylboronic acid is a combustible solid that can cause skin, eye, and

respiratory irritation.[1] Adherence to proper personal protective equipment (PPE) and handling

procedures is critical to mitigate exposure risks.
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Hazard Classification &
Safety Information

Description Source

GHS Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[1][2]

Signal Word Warning [1][3]

CAS Number 91983-14-1 [1]

Molecular Formula C₇H₈BBrO₂ [4][5]

Molecular Weight 214.85 g/mol [1][4]

Appearance White to off-white solid [5][6]

Storage

Keep container tightly closed

in a dry, well-ventilated place.

Recommended storage

temperature: 2-8°C.

[1][6]

Incompatible Materials
Strong oxidizing agents, strong

bases.
[6]

Personal Protective Equipment

(PPE)

N95 type dust mask, safety

goggles/eyeshields, chemical-

resistant gloves, lab coat.

[1][6]

Experimental Protocols: Spill Cleanup Procedure
In the event of a spill, only trained personnel equipped with the proper PPE should perform the

cleanup.

For Small Spills (Solid):

Alert Personnel: Notify others in the immediate vicinity of the spill.

Don PPE: Ensure you are wearing safety goggles, chemical-resistant gloves, a lab coat, and

an N95 dust mask.
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Contain the Spill: Gently cover the spill with an inert absorbent material like vermiculite or

sand to prevent the dust from becoming airborne.[7][8]

Collect the Material: Carefully sweep or scoop the absorbed material into a designated,

sealable hazardous waste container.[8][9] Use non-sparking tools if there is any concern

about ignition sources.

Decontaminate the Area: Wipe the spill area with a damp cloth or paper towel. Place the

used cleaning materials into the hazardous waste container.[9]

Label and Seal: Securely seal the container and label it clearly as "Hazardous Waste: 2-
Bromomethylphenylboronic acid" with the date of collection.

Dispose of PPE: Remove and dispose of contaminated gloves and other disposable PPE in

the hazardous waste stream.

Wash Hands: Wash hands thoroughly with soap and water after the cleanup is complete.

For Large Spills:

Evacuate: Immediately evacuate the area.

Isolate: Close doors to the affected area to confine the hazard.

Notify Authorities: Contact your institution's Environmental Health and Safety (EHS)

department and follow their emergency procedures. Do not attempt to clean up a large spill

without specialized training and equipment.[10][11]

Disposal Plan: Step-by-Step Guidance
The standard and safest method for the disposal of 2-Bromomethylphenylboronic acid,

whether it is excess reagent or contaminated waste, is through a certified hazardous waste

management service.

Segregation: Do not mix 2-Bromomethylphenylboronic acid waste with other chemical

waste streams unless explicitly permitted by your EHS department.[12]
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Containerization: Place all waste materials (the chemical itself, contaminated absorbents,

and disposable PPE) into a clearly labeled, sealed, and chemically compatible container.

Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical

name: "2-Bromomethylphenylboronic acid," the CAS number (91983-14-1), and the

associated hazards (Irritant).

Storage: Store the sealed waste container in a designated, secure hazardous waste

accumulation area, away from incompatible materials.

Arrangement for Pickup: Contact your institution's EHS department to arrange for the

collection and disposal of the hazardous waste. They will work with a licensed disposal

company to ensure environmentally responsible and compliant disposal.[2]

Disposal Decision Workflow
The following diagram outlines the decision-making process for the proper disposal of 2-
Bromomethylphenylboronic acid.
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Caption: Decision workflow for handling and disposing of 2-Bromomethylphenylboronic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1271537?utm_src=pdf-body-img
https://www.benchchem.com/product/b1271537?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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